Cas no 1022425-39-3 (N-[2-(1H-Indol-3-yl)ethyl]-2-[3-(trifluoromethyl)phenoxy]acetamide)

• Product Name: N-[2-(1H-Indol-3-yl)ethyl]-2-[3-(trifluoromethyl)phenoxy]acetamide
• CAS No: 1022425-39-3
• MF: C₁₉H₁₇F₃N₂O₂
• MW: 362.345695257187
• MDL: MFCD00169994
• CID: 4676936
• Update Time: 2025-05-21

N-[2-(1H-Indol-3-yl)ethyl]-2-[3-(trifluoromethyl)phenoxy]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-INDOL-3-YLETHYL)-2-(3-(TRIFLUOROMETHYL)PHENOXY)ETHANAMIDE
• N-[2-(1H-indol-3-yl)ethyl]-2-[3-(trifluoromethyl)phenoxy]acetamide
• N-[2-(1H-Indol-3-yl)ethyl]-2-[3-(trifluoromethyl)phenoxy]acetamide

• MDL： MFCD00169994
• Inchi： 1S/C19H17F3N2O2/c20-19(21,22)14-4-3-5-15(10-14)26-12-18(25)23-9-8-13-11-24-17-7-2-1-6-16(13)17/h1-7,10-11,24H,8-9,12H2,(H,23,25)
• InChI Key： FUQSYIWPVXGFAH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OCC(NCCC1=CNC2C=CC=CC1=2)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 472
• XLogP3: 4.4
• Topological Polar Surface Area: 54.1

Additional information on N-[2-(1H-Indol-3-yl)ethyl]-2-[3-(trifluoromethyl)phenoxy]acetamide

Research Brief on N-[2-(1H-Indol-3-yl)ethyl]-2-[3-(trifluoromethyl)phenoxy]acetamide (CAS: 1022425-39-3)

N-[2-(1H-Indol-3-yl)ethyl]-2-[3-(trifluoromethyl)phenoxy]acetamide (CAS: 1022425-39-3) is a synthetic compound of growing interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a modulator of various biological pathways, particularly in the context of neurological disorders and cancer therapeutics. This research brief synthesizes the latest findings on this compound, focusing on its molecular mechanisms, pharmacological properties, and therapeutic applications.

The compound's structure features an indole moiety linked to a trifluoromethylphenoxyacetamide group, which confers unique physicochemical properties and bioactivity. Indole derivatives are well-known for their diverse pharmacological effects, including interactions with serotonin receptors and enzymes involved in neurotransmitter synthesis. The trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, potentially improving its pharmacokinetic profile.

Recent in vitro studies have demonstrated that N-[2-(1H-Indol-3-yl)ethyl]-2-[3-(trifluoromethyl)phenoxy]acetamide exhibits significant affinity for serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. These findings suggest potential applications in mood disorders, such as depression and anxiety, where modulation of serotonin signaling is a key therapeutic strategy. Additionally, preliminary data indicate that the compound may influence neuroinflammatory pathways, making it a candidate for further investigation in neurodegenerative diseases.

In the context of oncology, researchers have explored the compound's ability to inhibit specific kinases involved in tumor proliferation. A 2023 study published in the Journal of Medicinal Chemistry reported that N-[2-(1H-Indol-3-yl)ethyl]-2-[3-(trifluoromethyl)phenoxy]acetamide showed promising activity against certain cancer cell lines, with IC₅₀ values in the low micromolar range. The study hypothesized that the compound's effects might be mediated through interference with intracellular signaling cascades, including the MAPK and PI3K/AKT pathways.

Pharmacokinetic studies in animal models have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The presence of the trifluoromethyl group appears to confer resistance to first-pass metabolism, resulting in improved oral bioavailability compared to similar indole derivatives. However, further optimization may be required to address challenges related to blood-brain barrier penetration and potential off-target effects.

Future research directions for N-[2-(1H-Indol-3-yl)ethyl]-2-[3-(trifluoromethyl)phenoxy]acetamide include structure-activity relationship (SAR) studies to identify more potent analogs, as well as detailed investigations into its mechanism of action at the molecular level. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's unique chemical features and promising biological activities position it as a valuable scaffold for the development of novel therapeutics in multiple disease areas.